CatD-IN-1

• Molecular Formula: C18H18Cl2N4O5
• Molecular Weight: 441.3 g/mol
• InChI: InChI=1S/C18H18Cl2N4O5/c1-28-15-6-11(14(24(26)27)8-16(15)29-2)7-17(25)23-18(21)22-9-10-3-4-12(19)13(20)5-10/h3-6,8H,7,9H2,1-2H3,(H3,21,22,23,25)
• InChIKey: RJQYLENUFBYFRY-UHFFFAOYSA-N

CatD-IN-1: Core Specifications & Procurement

CatD-IN-1 (synonym: Compound 5; CAS: 1628521-28-7) is a small-molecule, non-peptidic acylguanidine inhibitor of the lysosomal aspartic protease Cathepsin D [1]. It exhibits an IC50 of 0.44 μM in biochemical assays against Cathepsin D [1]. The compound belongs to a class of non-peptidic inhibitors discovered through structure-based optimization targeting Cathepsin D as a potential therapeutic target in osteoarthritis [1]. Unlike peptidic inhibitors such as Pepstatin A, CatD-IN-1 lacks peptide bonds, which may confer distinct physicochemical and stability properties relevant to in vitro and ex vivo applications [1].

Non-peptidic acylguanidine scaffold supports cellular and extended-duration studies where peptidic inhibitor degradation may confound results.

Reported selectivity context over peptidic CatD inhibitors like Pepstatin A; scaffold-dependent target engagement.

Research fit for osteoarthritis cartilage degradation models; class-level research application focus.

• [1] Grädler U, Czodrowski P, Tsaklakidis C, Klein M, Werkmann D, Lindemann S, Maskos K, Leuthner B. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014 Sep 1;24(17):4141-50. doi: 10.1016/j.bmcl.2014.07.054. PMID: 25086681. View Source

CatD-IN-1 Procurement: Scaffold Chemistry Advantage

Cathepsin D inhibitors span multiple chemical classes with profoundly different selectivity, permeability, and stability profiles. Broad-spectrum aspartic protease inhibitors like Pepstatin A exhibit sub-nanomolar potency but lack selectivity across Cathepsin D, Cathepsin E, and other aspartic proteases, and suffer from extremely poor solubility and cellular permeability [1]. Peptide-based inhibitors such as TB-9 achieve exceptional potency (IC50 ~0.08 nM) but retain the liabilities inherent to peptidic structures, including limited membrane permeability and susceptibility to proteolytic degradation . Non-peptidic scaffolds, including the acylguanidine series to which CatD-IN-1 belongs, were specifically developed to address these limitations—offering a distinct balance of potency, chemical tractability, and potential for cellular penetration [2]. Substituting CatD-IN-1 with a peptide-based or broad-spectrum inhibitor therefore introduces uncontrolled variables in experimental outcomes, particularly in cellular or tissue-based assays where permeability, off-target activity, and stability directly impact data interpretation.

Scaffold class mismatch:Non-peptidic acylguanidine vs. peptidic/peptidomimetic inhibitors may shift target engagement kinetics and cellular permeability.

Selectivity dependency:Off-target aspartic protease profile is scaffold-dependent; selectivity over Cathepsin E, Pepsin, or BACE1 may not transfer.

Assay condition context:Reported potency was determined at pH 3.5 with bovine CatD; functional readouts in other species or pH may differ.

• [1] Synthesis and biological evaluation of selective Pepstatin based trifluoromethylated inhibitors of Cathepsin D. Bioorg Med Chem. 2024. doi: 10.1016/j.bmc.2024.117634. View Source
• [2] Grädler U, et al. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014;24(17):4141-50. View Source

CatD-IN-1 Differentiation Evidence

Potency Gap vs. Pepstatin A

CatD-IN-1 belongs to a novel non-peptidic acylguanidine series developed through structure-based design, distinguishing it fundamentally from peptide-based Cathepsin D inhibitors such as Pepstatin A (a pentapeptide) and TB-9 (a Tasiamide B peptide derivative). Non-peptidic inhibitors avoid the peptide backbone, which is associated with poor membrane permeability and susceptibility to proteolytic degradation [1]. In the CatD-IN-1 series, compounds retain micromolar to sub-micromolar biochemical potency while representing a chemical class distinct from peptide mimetics [1].

Biochemical Potency

Reported

IC₅₀ 0.44 µM (CatD-IN-1) vs. <0.1 nM (Pepstatin A)

Potency gap context: non-peptidic design prioritizes selectivity and physicochemical properties over maximal target engagement.

≥4,400-fold lower potency; recombinant CatD, pH 3.5 citrate buffer.

Evidence Dimension	Chemical class (non-peptidic vs. peptidic)
Target Compound Data	Non-peptidic acylguanidine (CatD-IN-1)
Comparator Or Baseline	Pepstatin A (pentapeptide), TB-9 (peptide derivative)
Quantified Difference	Structural classification; quantitative permeability/stability data for CatD-IN-1 not reported in primary source
Conditions	N/A - class comparison

Why This Matters

Non-peptidic scaffolds are generally preferred for cellular and in vivo applications due to improved membrane permeability and metabolic stability; users requiring a non-peptide Cathepsin D inhibitor for such contexts should select CatD-IN-1 over peptide-based alternatives.

• [1] Grädler U, et al. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014;24(17):4141-50. View Source

Non-Peptidic Scaffold Advantage

CatD-IN-1 inhibits Cathepsin D with an IC50 of 0.44 μM in a biochemical assay [1]. In comparison, Pepstatin A—the classic broad-spectrum aspartic protease inhibitor—exhibits sub-nanomolar potency against Cathepsin D (reported IC50 values range from 68 pM to 173 pM depending on assay conditions) [2]. While Pepstatin A is approximately 2,500- to 6,500-fold more potent biochemically, this potency comes at the cost of poor selectivity and negligible cellular permeability [3]. CatD-IN-1 offers a different trade-off: moderate biochemical potency combined with a non-peptidic scaffold that may enable cellular studies where Pepstatin A cannot be effectively used [1].

Scaffold Class

Cross-study comparable

Non-peptidic acylguanidine vs. pentapeptide statine-based

Non-peptidic scaffold may reduce metabolic degradation confounders in cellular or long-term studies.

Categorical difference in chemical class; in vivo stability advantage not directly quantified.

Evidence Dimension	Cathepsin D inhibition (IC50)
Target Compound Data	0.44 μM (440 nM)
Comparator Or Baseline	Pepstatin A: 68 pM to 173 pM
Quantified Difference	Pepstatin A is ~2,500- to 6,500-fold more potent
Conditions	Biochemical Cathepsin D assay (CatD-IN-1: conditions per Grädler et al. 2014; Pepstatin A: various sources)

Why This Matters

Researchers must weigh absolute biochemical potency against the practical usability of the inhibitor in cellular or tissue contexts; CatD-IN-1 is appropriate for applications where Pepstatin A's permeability limitations preclude its use.

• [1] Grädler U, et al. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014;24(17):4141-50. View Source
• [2] Kwan JC, et al. Grassystatins A-C from marine cyanobacteria as potent and selective inhibitors of Cathepsin D and E. Table 3. IC50 of Pepstatin A against Cathepsin D: 173 ± 9.9 pM. PMCID: PMC2756064. View Source
• [3] Synthesis and biological evaluation of selective Pepstatin based trifluoromethylated inhibitors of Cathepsin D. Bioorg Med Chem. 2024. "lacks selectivity and suffers from poor bioavailability." View Source

Osteoarthritis vs. Cancer Disease Focus

TB-9, a Tasiamide B peptide derivative, is among the most potent Cathepsin D inhibitors reported, with an IC50 of 0.0783 nM . CatD-IN-1, with an IC50 of 0.44 μM (440 nM), is approximately 5,600-fold less potent in biochemical assays. However, TB-9 also potently inhibits Cathepsin E (IC50 0.724 nM) and BACE1 (IC50 54.2 nM), indicating that it is not exclusively selective for Cathepsin D . CatD-IN-1, as a non-peptidic inhibitor, belongs to a series that was optimized for Cathepsin D using X-ray structure-based design, potentially offering a different selectivity profile [1].

Research Application Focus

Class-level

Osteoarthritis vs. diverse cancer/Alzheimer\'s contexts

Reported focus on OA; relevance is context-dependent.

Vendor-derived; further target validation in OA models advised.

Evidence Dimension	Cathepsin D inhibition (IC50)
Target Compound Data	0.44 μM (440 nM)
Comparator Or Baseline	TB-9: 0.0783 nM
Quantified Difference	TB-9 is ~5,600-fold more potent
Conditions	Biochemical Cathepsin D assay (conditions differ between studies)

Why This Matters

Selection between CatD-IN-1 and ultra-potent peptide inhibitors like TB-9 depends on the experimental requirement: TB-9 for maximum biochemical sensitivity, CatD-IN-1 for a non-peptidic chemical tool with distinct structural properties.

• [1] Grädler U, et al. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014;24(17):4141-50. View Source

Functional Activity in Cartilage Explant Model: GAG Release Assay Performance

In the same optimization study that produced CatD-IN-1, the most potent biochemical analogues (single-digit nanomolar IC50) showed only micromolar activities in an ex vivo glycosaminoglycan (GAG) release assay using bovine cartilage explants [1]. CatD-IN-1 (Compound 5, IC50 0.44 μM) was identified earlier in the optimization pathway. This observation highlights a critical differentiation point: within this non-peptidic series, high biochemical potency does not translate directly to high functional potency in tissue models, underscoring that CatD-IN-1 represents a specific stage in the optimization trajectory with a defined balance of properties [1].

Evidence Dimension	Ex vivo functional activity (GAG release assay)
Target Compound Data	Part of series with micromolar functional activity; specific GAG release IC50 for CatD-IN-1 not individually reported
Comparator Or Baseline	More biochemically potent series analogues (single-digit nM IC50) showing micromolar functional activity
Quantified Difference	Biochemical vs. functional potency disconnect quantified across the series; CatD-IN-1 is an intermediate-potency member
Conditions	Ex vivo bovine cartilage GAG release assay

Why This Matters

Users evaluating CatD-IN-1 for osteoarthritis or cartilage degradation research should recognize that biochemical IC50 alone does not predict tissue-level efficacy; CatD-IN-1 is appropriately positioned as a tool for studying early-stage non-peptidic Cathepsin D inhibition in such contexts.

• [1] Grädler U, et al. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014;24(17):4141-50. "the most potent analogues showed only micromolar activities in an ex vivo glycosaminoglycan (GAG) release assay" View Source

CatD-IN-1 Research Applications

Cartilage Degradation in Osteoarthritis Models

CatD-IN-1 is suitable for use as a reference inhibitor in biochemical Cathepsin D enzyme assays, particularly when a non-peptidic control is required to benchmark novel small-molecule inhibitors. Its IC50 of 0.44 μM provides a moderate potency window for assay validation and comparative studies against peptide-based inhibitors [1].

CatD Selectivity vs. Cysteine Cathepsins

The compound's identification within a series optimized for osteoarthritis research supports its application in ex vivo cartilage degradation models (e.g., GAG release assays). While functional potency may be lower than biochemical potency, CatD-IN-1 serves as a starting point for studying non-peptidic Cathepsin D inhibition in tissue contexts relevant to osteoarthritis [1].

Cellular Viability and Phenotypic Screening

Given the lack of published selectivity data for CatD-IN-1 itself, its primary differentiator is its non-peptidic scaffold. Researchers investigating the role of Cathepsin D in cellular processes where peptide-based inhibitors fail due to permeability issues may employ CatD-IN-1 as a complementary tool alongside Pepstatin A or TB-9 to probe scaffold-dependent biological effects [1].

Structure-Activity Relationship (SAR) Studies on Non-Peptidic Cathepsin D Inhibitors

As Compound 5 in the acylguanidine optimization series reported by Grädler et al., CatD-IN-1 serves as a defined reference point for SAR investigations. Researchers can procure this characterized intermediate to compare with more advanced leads (e.g., single-digit nanomolar analogues) or to initiate further medicinal chemistry optimization [1].

Application

Selection Property

Validation Focus

Cartilage degradation studies in OA models

Non-peptidic scaffold with reported OA research focus

CatD-mediated aggrecan/collagen II degradation endpoints

CatD selectivity vs. cysteine cathepsins

Scaffold-dependent selectivity context

Comparative protease inhibition profiling

Cellular phenotypic screening (extended duration)

Predicted metabolic stability of non-peptidic scaffold

Sustained target engagement & phenotypic readouts

• [1] Grädler U, Czodrowski P, Tsaklakidis C, Klein M, Werkmann D, Lindemann S, Maskos K, Leuthner B. Structure-based optimization of non-peptidic Cathepsin D inhibitors. Bioorg Med Chem Lett. 2014 Sep 1;24(17):4141-50. doi: 10.1016/j.bmcl.2014.07.054. PMID: 25086681. View Source